Cas no 2171801-52-6 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid)

• Product Name: 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid
• CAS No: 2171801-52-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5875038
• PubChem ID: 165805526
• Update Time: 2025-10-24

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-5,5-dimethylhexanoic acid
• EN300-1496749
• 2171801-52-6

• Inchi： 1S/C27H34N2O5/c1-17(13-24(30)29-18(14-25(31)32)15-27(2,3)4)28-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,13-16H2,1-4H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： CRMBRPNETLUCQH-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2171801-52-6)

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2171801-52-6) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound plays a crucial role in the development of novel therapeutic agents, particularly in the fields of bioconjugation and drug delivery systems. Its unique structure, featuring both Fmoc protection and a branched alkyl chain, makes it a valuable building block for designing peptides with enhanced stability and bioavailability.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Fmoc-protected amino acids like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid. Researchers are particularly focused on its application in targeted drug delivery, where its structural properties can improve cellular uptake and tissue specificity. Recent studies have explored its potential in treating metabolic disorders and neurodegenerative diseases, aligning with current healthcare trends toward personalized medicine.

From a chemical perspective, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2171801-52-6) exhibits excellent compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The Fmoc group provides orthogonal protection for the amino functionality, while the carboxylic acid moiety allows for efficient coupling reactions. This makes the compound particularly useful for constructing complex peptide architectures, including cyclic peptides and peptidomimetics that are resistant to enzymatic degradation.

The pharmaceutical industry has shown increasing interest in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid due to its potential in developing next-generation biologics. With the rise of biologic drugs and biosimilars, this compound serves as a critical intermediate in creating modified peptides with improved pharmacokinetic properties. Its lipophilic character, imparted by the 5,5-dimethylhexanoic acid moiety, enhances membrane permeability—a key consideration in modern drug design strategies.

Quality control of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2171801-52-6) is paramount for research applications. Reputable suppliers provide comprehensive analytical data including HPLC purity, mass spectrometry confirmation, and NMR characterization. These quality assurances are essential for researchers working on GMP-compliant peptide synthesis or preclinical development projects where batch-to-batch consistency is critical.

The synthesis and application of Fmoc-protected amino acid derivatives like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid represent an active area of chemical research. Recent publications have explored innovative methods for its preparation and modification, particularly focusing on green chemistry approaches that reduce environmental impact. This aligns with the broader pharmaceutical industry's commitment to sustainable manufacturing practices.

For researchers investigating peptide-drug conjugates or protein engineering, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid offers unique advantages. Its structural features enable the creation of hydrophobic peptide segments that can influence protein folding and molecular recognition—critical factors in developing therapeutic peptides with enhanced efficacy and reduced side effects.

The market for specialized amino acid derivatives continues to expand, driven by advancements in peptide therapeutics and bioconjugation technologies. As a result, 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid (CAS No. 2171801-52-6) has become increasingly important in both academic research and industrial applications. Its versatility makes it valuable for projects ranging from basic science investigations to commercial drug development programs.

Storage and handling of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid require standard precautions for Fmoc-protected compounds. Recommended storage conditions typically include protection from light and moisture at controlled temperatures. Proper handling ensures the compound's stability and maintains its reactivity for peptide coupling reactions, which is essential for reproducible research results.

Future directions for 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-5,5-dimethylhexanoic acid research may include exploration of its applications in nanomedicine and theranostic systems. The compound's structural features could potentially be leveraged to create multifunctional peptide conjugates that combine therapeutic and diagnostic capabilities—an emerging trend in precision medicine that addresses the growing demand for personalized treatment options.